Cas no 78370-84-0 (5α,8α-Epidioxy-24-ethylidene-5α-cholest-6-en-3β-ol)

• Product Name: 5α,8α-Epidioxy-24-ethylidene-5α-cholest-6-en-3β-ol
• CAS No: 78370-84-0
• MF: C₂₉H₄₆O₃
• MW: 442.673749446869
• CID: 1795284
• Update Time: 2024-03-01

5α,8α-Epidioxy-24-ethylidene-5α-cholest-6-en-3β-ol Chemical and Physical Properties

Names and Identifiers

• 5α,8α-Epidioxy-24-ethylidene-5α-cholest-6-en-3β-ol

• Inchi： 1S/C29H46O3/c1-7-21(19(2)3)9-8-20(4)23-10-11-24-26(23,5)14-13-25-27(6)15-12-22(30)18-28(27)16-17-29(24,25)32-31-28/h7,16-17,19-20,22-25,30H,8-15,18H2,1-6H3
• InChI Key： BGMWRNYOBDTZKI-UHFFFAOYSA-N
• SMILES： CC=C(C(C)C)CCC(C1C2(CCC3C4(C2CC1)C=CC1(C3(CCC(C1)O)C)OO4)C)C

Computed Properties

• Exact Mass: 442.345
• Monoisotopic Mass: 442.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives